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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
Citronellyl Formate, a monoterpenoid ester widely utilized in the fragrance and flavor
industries. This document outlines its fundamental molecular characteristics, provides detailed
experimental protocols for its synthesis and analysis, and situates its primary biological
interaction within the context of olfactory signaling.

Core Molecular and Physical Data

Citronellyl formate, also known as 3,7-dimethyloct-6-enyl formate, is a fatty alcohol ester

recognized for its fresh, fruity, and floral aroma.[1] Its fundamental properties are summarized
below.
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Property Value Source
Molecular Formula C11H2002 [2]
Molecular Weight 184.27 g/mol [2]
CAS Number 105-85-1 [2]
Appearance Colorless liquid [3]
Boiling Point 235 °C [2]
Density 0.897 g/cm?3 [4]
Flash Point 92 °C (197.6 °F) [4]

Experimental Protocols
Synthesis of Citronellyl Formate via Fischer
Esterification

Citronellyl formate is synthesized through the acid-catalyzed esterification of citronellol with
formic acid.[4] This reaction, a classic example of Fischer esterification, is fundamental in
organic synthesis.

Materials:

Citronellol

Formic acid (methanoic acid)

Strong acid catalyst (e.qg., sulfuric acid)

Anhydrous sodium sulfate

Sodium bicarbonate solution (5%)

Organic solvent (e.g., diethyl ether or toluene)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://www.arogreen.com/citronellyl-formate-mba-aromatic-specialty/
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://www.scentree.co/en/Citronellyl_formate.html
https://www.scentree.co/en/Citronellyl_formate.html
https://www.benchchem.com/product/b091523?utm_src=pdf-body
https://www.benchchem.com/product/b091523?utm_src=pdf-body
https://www.scentree.co/en/Citronellyl_formate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Separatory funnel, round-bottom flask, reflux condenser, heating mantle, and distillation
apparatus

Procedure:

In a round-bottom flask, combine equimolar amounts of citronellol and formic acid.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Attach a reflux condenser and heat the mixture under reflux for several hours to drive the
reaction to completion. The reaction progress can be monitored using thin-layer
chromatography (TLC).

 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize
the excess acid, and finally with brine.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent and remove the solvent under reduced pressure using a
rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure citronellyl formate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

Gas chromatography-mass spectrometry is a key analytical technique for the identification and
guantification of volatile compounds like citronellyl formate in complex mixtures, such as
essential oils.[5][6][7]

Instrumentation:
o Gas chromatograph equipped with a capillary column (e.g., DB-5 or HP-5ms).

« Mass spectrometer detector.
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e Helium as the carrier gas.
Procedure:

o Sample Preparation: Dilute the sample containing citronellyl formate in a suitable volatile
solvent (e.g., hexane or dichloromethane).

e Injection: Inject a small volume (typically 1 pL) of the prepared sample into the GC injection
port, which is heated to ensure rapid volatilization.

o Separation: The volatile compounds are separated based on their boiling points and
interactions with the stationary phase of the capillary column. A temperature gradient is
typically employed, starting at a lower temperature and gradually increasing to elute
compounds with higher boiling points.

o Detection and Identification: As the separated compounds elute from the column, they enter
the mass spectrometer, where they are ionized and fragmented. The resulting mass
spectrum, which shows the mass-to-charge ratio of the fragments, serves as a molecular
fingerprint. The identification of citronellyl formate is confirmed by comparing its retention
time and mass spectrum with that of a known standard.[2]

Biological Interaction: Olfactory Signaling Pathway

As a fragrance molecule, the primary biological interaction of citronellyl formate is with
olfactory receptors in the nasal epithelium. This initiates a signaling cascade that results in the
perception of smell. The general mechanism of olfactory signal transduction is a G-protein
coupled receptor (GPCR) pathway.[8]
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Caption: General olfactory signaling pathway initiated by an odorant like Citronellyl Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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